Cas no 1040656-62-9 (N-(4-acetylphenyl)-2-{[4-amino-5-(thiophene-2-sulfonyl)pyrimidin-2-yl]sulfanyl}acetamide)

• Product Name: N-(4-acetylphenyl)-2-{[4-amino-5-(thiophene-2-sulfonyl)pyrimidin-2-yl]sulfanyl}acetamide
• CAS No: 1040656-62-9
• MF: C₁₈H₁₆N₄O₄S₃
• MW: 448.539039611816
• CID: 5383813
• Update Time: 2025-10-28

N-(4-acetylphenyl)-2-{[4-amino-5-(thiophene-2-sulfonyl)pyrimidin-2-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-acetylphenyl)-2-(4-amino-5-thiophen-2-ylsulfonylpyrimidin-2-yl)sulfanylacetamide
• N-(4-acetylphenyl)-2-{[4-amino-5-(thiophene-2-sulfonyl)pyrimidin-2-yl]sulfanyl}acetamide

• Inchi： 1S/C18H16N4O4S3/c1-11(23)12-4-6-13(7-5-12)21-15(24)10-28-18-20-9-14(17(19)22-18)29(25,26)16-3-2-8-27-16/h2-9H,10H2,1H3,(H,21,24)(H2,19,20,22)
• InChI Key： FTOYNMJFRNMLKZ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C(C)=O)C=C1)(=O)CSC1=NC=C(S(C2SC=CC=2)(=O)=O)C(N)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on N-(4-acetylphenyl)-2-{[4-amino-5-(thiophene-2-sulfonyl)pyrimidin-2-yl]sulfanyl}acetamide

N-(4-Acetylphenyl)-2-{[4-Amino-5-(Thiophene-2-Sulfonyl)Pyrimidin-2-Yl]Sulfanyl}Acetamide: A Comprehensive Overview

The compound with CAS No. 1040656-62-9, known as N-(4-acetylphenyl)-2-{[4-amino-5-(thiophene-2-sulfonyl)pyrimidin-2-yl]sulfanyl}acetamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its potential as a therapeutic agent in various disease models, making it a subject of intense research interest.

The molecular structure of this compound is characterized by a pyrimidine ring system, which is a key feature in many bioactive molecules. The pyrimidine ring is substituted with an amino group at position 4 and a thiophene-2-sulfonyl group at position 5. This substitution pattern contributes to the molecule's stability and bioavailability. Additionally, the presence of an acetylphenyl group and a sulfanyl acetamide moiety further enhances its pharmacokinetic properties. These structural elements are critical for its interaction with biological targets, such as protein kinases or other enzymes, which are often implicated in disease pathways.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed various strategies, including microwave-assisted synthesis and catalytic cross-coupling reactions, to optimize the production process. These methods not only improve yield but also reduce the environmental impact of manufacturing. The development of scalable synthetic routes has been a major focus, as it paves the way for preclinical and clinical studies.

In terms of biological activity, this compound has demonstrated potent inhibitory effects against several key enzymes involved in inflammatory and proliferative diseases. For instance, studies have shown that it effectively inhibits cyclin-dependent kinases (CDKs), which are crucial regulators of cell cycle progression. This activity suggests its potential as an anticancer agent. Furthermore, its ability to modulate inflammatory pathways makes it a candidate for treating autoimmune disorders such as rheumatoid arthritis or inflammatory bowel disease.

One of the most exciting developments involving this compound is its application in targeted therapy. Researchers have explored its ability to selectively bind to specific receptors or proteins without affecting healthy cells. This selectivity is essential for minimizing off-target effects and improving therapeutic efficacy. Recent findings indicate that the compound exhibits enhanced selectivity compared to existing drugs in certain disease models, which is a significant advantage in drug development.

The pharmacokinetic profile of N-(4-acetylphenyl)-2-{[4-amino-5-(thiophene-2-sulfonyl)pyrimidin-2-yl]sulfanyl}acetamide has also been extensively studied. Preclinical data reveal that it has favorable absorption and distribution properties, which are critical for achieving therapeutic concentrations in target tissues. Moreover, its metabolism and excretion pathways have been characterized, providing insights into potential drug-drug interactions and toxicity risks.

Despite its promising attributes, further research is needed to fully understand its mechanism of action and long-term safety profile. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these gaps. The integration of computational modeling techniques with experimental approaches is expected to accelerate the discovery of novel applications for this compound.

In conclusion, CAS No. 1040656-62-9 represents a cutting-edge molecule with immense potential in the pharmaceutical industry. Its unique structure, combined with advanced synthetic methods and promising biological activities, positions it as a leading candidate for developing innovative therapies. As research continues to unfold, this compound may pave the way for breakthroughs in treating complex diseases such as cancer and inflammatory disorders.